Cas no 52418-02-7 (Nsc295660)

Nsc295660 structure
Nsc295660 structure
Product Name:Nsc295660
CAS No:52418-02-7
MF:C24H35NO6
MW:433.537807703018
CID:936877
PubChem ID:431676
Update Time:2025-04-19

Nsc295660 Chemical and Physical Properties

Names and Identifiers

    • Nsc295660
    • AC1L8RX3
    • ACETYLHETERETISINE
    • NSC-295660
    • 52418-02-7
    • DTXSID30330685
    • Inchi: 1S/C24H35NO6/c1-5-25-11-22(3)8-7-15(29-4)24-14-10-13-6-9-23(28,16(14)21(27)31-13)17(20(24)25)18(19(22)24)30-12(2)26/h13-20,28H,5-11H2,1-4H3
    • InChI Key: DJZHBXHQCUCAAV-UHFFFAOYSA-N
    • SMILES: CCN1C2C3C4(C5C(OC(CC5C52C(C(CCC5OC)(C)C1)C3OC(=O)C)CC4)=O)O

Computed Properties

  • Exact Mass: 433.24600
  • Monoisotopic Mass: 433.24643784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 833
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 11
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 85.3Ų

Experimental Properties

  • PSA: 85.30000
  • LogP: 1.69400
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